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Abstract
This application note details a sensitive and accurate micellar spectrophotometric method for

the determination of trace amounts of Chromium(III) (Cr(III)) using α-Benzoin oxime as a

complexing agent. The presence of a non-ionic surfactant, Triton X-100, enhances the solubility

of the sparingly soluble ligand and the resulting Cr(III) complex, thereby eliminating the need

for a preliminary extraction step and improving the analytical figures of merit.[1] This method is

applicable for the quantification of Cr(III) in various samples, including tap water and synthetic

mixtures, with a high degree of recovery.[1]

Introduction
Chromium exists in two stable oxidation states in environmental and biological systems: Cr(III)

and Cr(VI). Cr(III) is considered an essential trace element for mammals, playing a role in

glucose, lipid, and protein metabolism, whereas Cr(VI) is known to be toxic and carcinogenic.
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Therefore, the selective determination of Cr(III) is of significant interest. Alpha-Benzoin oxime
is a chelating ligand that forms stable complexes with various metal ions, including Cr(III).[2][3]

In this method, the formation of the Cr(III)-α-Benzoin oxime complex is facilitated in a micellar

medium created by Triton X-100. Micelles are organized molecular assemblies that can

solubilize sparingly soluble compounds in aqueous solutions, thereby enhancing the sensitivity

and simplifying the analytical procedure.[1][4]

Principle
The method is based on the reaction between Cr(III) ions and α-Benzoin oxime in the presence

of the non-ionic surfactant Triton X-100. The surfactant forms micelles that encapsulate the

sparingly soluble Cr(III)-α-Benzoin oxime complex, leading to a stable and colored solution.

The absorbance of this complex is then measured spectrophotometrically at its wavelength of

maximum absorbance. The concentration of Cr(III) is determined from a calibration curve

prepared using standard solutions.

Quantitative Data Summary
The analytical parameters for the micellar spectrophotometric determination of Cr(III) with α-

Benzoin oxime are summarized in the table below.[1]

Parameter Value

Wavelength of Maximum Absorbance (λmax) Not specified in the abstract

Optimal pH Not specified in the abstract

Beer's Law Range 0.1 - 13.7 µg mL⁻¹

Molar Absorptivity 5350 L mol⁻¹ cm⁻¹

Detection Limit 0.8 ng mL⁻¹

Surfactant Used Triton X-100

Recovery Yield Almost 100%

Experimental Protocol
1. Reagents and Solutions
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Standard Cr(III) Solution (1000 µg mL⁻¹): Prepare by dissolving the appropriate amount of

Cr(NO₃)₃·9H₂O in deionized water.

α-Benzoin Oxime Solution: Prepare a solution of α-Benzoin oxime in a suitable solvent (e.g.,

ethanol). The exact concentration should be optimized as per the procedure.

Triton X-100 Solution: Prepare a solution of Triton X-100 in deionized water. The optimal

concentration needs to be determined experimentally.

Buffer Solution: Prepare a buffer solution to maintain the optimal pH for the complex

formation. The specific buffer and pH will need to be optimized.

2. Instrumentation

A UV-Visible spectrophotometer with a 1 cm quartz cuvette.

A pH meter.

3. Analytical Procedure

Into a series of 10 mL volumetric flasks, add increasing aliquots of the standard Cr(III)

solution to cover the Beer's law range (0.1 - 13.7 µg mL⁻¹).

To each flask, add the optimized volume of the α-Benzoin oxime solution.

Add the optimized volume of the Triton X-100 solution to each flask.

Adjust the pH of the solutions to the optimal value using the buffer solution.

Allow the solutions to stand for the required complexation time to ensure complete reaction.

Dilute the solutions to the mark with deionized water and mix thoroughly.

Measure the absorbance of each solution at the wavelength of maximum absorbance

against a reagent blank prepared in the same manner but without the Cr(III) standard.

Plot a calibration curve of absorbance versus the concentration of Cr(III).
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For the determination of Cr(III) in a sample, follow the same procedure, using an appropriate

aliquot of the sample solution instead of the standard solution. The concentration of Cr(III) in

the sample can be determined from the calibration curve.

Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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